![molecular formula C16H19N3O3S B5765438 3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone](/img/structure/B5765438.png)
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone
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Overview
Description
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone, also known as PD153035, is a synthetic small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It is an important research tool for studying the role of EGFR in cancer and other diseases.
Mechanism of Action
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone inhibits the activity of the EGFR tyrosine kinase by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of downstream signaling molecules and inhibits the proliferation, migration, and invasion of cancer cells. This compound is a reversible inhibitor, meaning that its effects are reversible upon removal of the inhibitor.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth and survival of a variety of cancer cell lines, including breast, lung, colon, and pancreatic cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth and metastasis. In addition, this compound has been shown to have anti-inflammatory effects and to protect against oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is a potent and selective inhibitor of EGFR tyrosine kinase activity, making it a valuable research tool for studying the role of EGFR in cancer and other diseases. However, it has some limitations for use in lab experiments. This compound is a small molecule inhibitor, which means that it may have off-target effects on other enzymes or signaling pathways. In addition, the reversible nature of its inhibition may limit its effectiveness in long-term studies.
Future Directions
There are many future directions for research on 3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone and EGFR inhibition. One area of interest is the development of more potent and selective EGFR inhibitors for use in cancer treatment. Another area of interest is the identification of biomarkers that can predict response to EGFR inhibition in cancer patients. In addition, there is ongoing research on the role of EGFR in other diseases, such as Alzheimer's disease and arthritis, which may lead to new therapeutic targets for this compound and other EGFR inhibitors.
In conclusion, this compound is a valuable research tool for studying the role of EGFR in cancer and other diseases. Its potent and selective inhibition of EGFR tyrosine kinase activity has led to important insights into the mechanisms of cancer cell proliferation, migration, and invasion. While it has some limitations for use in lab experiments, its future directions in research are promising for the development of new therapeutic interventions.
Synthesis Methods
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone can be synthesized by reacting 2-chloro-4-ethoxy-5-nitrobenzenethiol with morpholine and then reacting the resulting product with ethyl 2-bromoacetoacetate. The final product is obtained by treating the intermediate with sodium methoxide and then acidifying the reaction mixture. The synthesis of this compound is a multi-step process that requires careful attention to detail and purification.
Scientific Research Applications
3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is a valuable research tool for studying the role of EGFR in cancer and other diseases. EGFR is a transmembrane receptor tyrosine kinase that is overexpressed in many types of cancer. Inhibition of EGFR signaling has been shown to have therapeutic benefits in cancer treatment. This compound has been used to study the effects of EGFR inhibition on cancer cell proliferation, migration, and invasion. It has also been used to study the role of EGFR in other diseases, such as Alzheimer's disease and arthritis.
properties
IUPAC Name |
3-ethyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-2-19-15(21)12-5-3-4-6-13(12)17-16(19)23-11-14(20)18-7-9-22-10-8-18/h3-6H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHXSMJNEKBNWRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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